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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838 Get Quote

Essential Safety and Handling Guide for
Chlorendic Anhydride
This guide provides immediate, essential safety protocols and logistical information for handling

Chlorendic Anhydride in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chlorendic Anhydride is a chemical compound that presents several hazards. It is irritating to

the eyes, skin, and respiratory tract and may cause an allergic skin reaction.[1][2][3] The

substance is also suspected of causing cancer.[3][4][5] It is crucial to handle this compound

with appropriate personal protective equipment and to follow strict safety procedures to

minimize exposure. Furthermore, Chlorendic Anhydride reacts with water and/or sunlight to

form Chlorendic Acid.[1] The International Agency for Research on Cancer (IARC) has

classified Chlorendic Acid as possibly carcinogenic to humans (Group 2B).[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Chlorendic Anhydride to prevent

exposure through inhalation, skin contact, and eye contact.[2][3] Standard gear includes a hard

hat, goggles, gloves, safety shoes/boots, and long-sleeve coveralls.[1]
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Protection Type
Specific PPE

Recommendation
Rationale & Citation

Respiratory

A full-face piece cartridge

respirator is required in dusty

environments. If the dusty

atmosphere exceeds 1mg/m³,

a full-face piece air-supplied

respirator is recommended.[1]

The substance is irritating to

the respiratory tract and can

be absorbed by inhalation of

its aerosol.[2][6] Local exhaust

or breathing protection should

be used.[7]

Eye & Face

Chemical safety goggles

should be worn.[1][8] Eye

protection may be used in

combination with breathing

protection.[6][7]

Causes serious eye irritation,

including redness and pain.[4]

[5][6][9]

Hand

Chemical-resistant gloves

(e.g., polyvinyl chloride, nitrile,

neoprene).[8][10]

Prevents skin contact, which

can cause irritation, redness,

and burning sensations.[6]

Body

Chemical-resistant aprons or

coveralls are recommended.[3]

[5] Long sleeve coveralls and

safety shoes/boots are

standard.[1]

Protects skin from irritation and

potential allergic reactions.[2]

Contaminated clothing should

be removed and washed

before reuse.[1][5]

Operational Plan: Safe Handling and Storage
Protocol
Handling:

Read Safety Precautions: Do not handle until all safety precautions have been read and

understood.[5]

Ensure Ventilation: Handle in a well-ventilated place.[4] Use local exhaust ventilation to

minimize exposure to dust.[6][11]
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Avoid Dust Formation: Prevent the dispersion of dust during handling.[6][7] If appropriate,

moisten the substance first to prevent dusting.[4][6][7]

Ground Equipment: Falling product can generate a static charge.[1] Ground containers and

equipment to protect against static discharge hazards, potentially using an inert atmosphere.

[1][2]

Personal Hygiene: Do not eat, drink, or smoke during work.[6][7] Wash hands thoroughly

after handling.[5][6]

Storage:

Container: Store in a dry, well-closed container.[6][7][9]

Location: Keep in a cool, well-ventilated area away from sources of ignition.[1]

Environmental Conditions: Protect from humidity, water, direct sunlight, and strong

incandescent light, as it degrades to Chlorendic Acid under these conditions.[1]

Emergency Response and First-Aid Procedures
Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][5]

Remove contact lenses if present and easy to do.[5] Get immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][5]

Remove contaminated clothing and shoes.[1][5] Get medical attention if symptoms like

redness or a burning sensation occur.[1][6]

Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable, half-

upright position.[2][6][7] If breathing is difficult, give oxygen.[1][2] If not breathing, give

artificial respiration.[2] Seek medical attention.[1][2][6]

Ingestion: Rinse mouth with water.[6][7] Induce vomiting only as directed by medical

personnel.[1][5] Never give anything by mouth to an unconscious person.[1][2][5] Get

medical attention.[1][2]
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Spill, Decontamination, and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.
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Preparation Phase

Containment & Cleanup Phase

Disposal Phase

Final Steps

Spill Detected

Evacuate Immediate Area

Don Full PPE

Assess Spill Size & Risk

Stop the Leak if Possible

Contain Spill

Moisten to Prevent Dusting

Sweep Solid into Container

Wash Area with Water & Detergent

Collect Contaminated Materials

Label Waste Container

Dispose as Hazardous Waste

Decontaminate Tools & Area

Remove & Decontaminate/Dispose of PPE

Shower Recommended

Area is Safe

Click to download full resolution via product page

Caption: Workflow for Chlorendic Anhydride Spill Response.
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Spill Cleanup Protocol:

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Stop the leak if it is safe to do so.[2][11][12]

Collect: Use appropriate tools to sweep the spilled solid into a convenient, covered waste

disposal container.[2][4][6] Moisten the material first to prevent dusting if necessary.[4][6][7]

Avoid raising dust.[5]

Decontaminate: Wash the spill area thoroughly with water and detergent.[5][11][12]

Disposal: Dispose of the contaminated material and container as hazardous waste at a

special collection point.[11][12] Do not discharge to sewer systems.[4] Consult local or

regional authorities for specific disposal options.[2]

Disposal of Unused Product: The most favorable course of action is to use an alternative

chemical product with less inherent propensity for occupational exposure or environmental

contamination.[9] Recycle any unused portion for its approved use or return it to the

manufacturer.[9] Ultimate disposal must conform with environmental and public health

regulations.[9]

Chemical and Physical Properties
Property Value

Molecular Formula C₉H₂Cl₆O₃[9]

Molecular Weight 370.8 g/mol [9]

Appearance White Crystalline Solid[6]

Melting Point 231-239°C[5][6]

Density 1.73 g/cm³[6]

Solubility in Water Reacts with water to form Chlorendic Acid[6][7]

Flammability Non-flammable[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

